N-(2-phenoxyethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(2-phenoxyethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C15H17N3O3/c19-14(13-11-17-18-8-4-9-21-15(13)18)16-7-10-20-12-5-2-1-3-6-12/h1-3,5-6,11H,4,7-10H2,(H,16,19)
• InChI Key: FBAAHHODRYQNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)NCCOC3=CC=CC=C3)OC1
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(2-phenoxyethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide, also known as PBOX-15, is a chemical compound that has been extensively studied for its potential applications in cancer therapy. This compound has shown promising results in preclinical studies and has the potential to become a valuable tool in the fight against cancer.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorocontaining Derivatives : Researchers have developed methods to synthesize fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines, which include compounds structurally related to "N-(2-phenoxyethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide." These methods involve reactions with primary and secondary amines, leading to various amides and substituted pyrazolo[3,4-d]pyrimidine-4-ones (Eleev, Kutkin, & Zhidkov, 2015).

• Ring Transformation Studies : Investigations into ring transformations of benzoxazepines into spirobenzoxazoles have been conducted. These studies include the synthesis of pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines and spiro[benzoxazole-2′(3′H),4(1H)-pyrazolo[5,1-c][1,2,4]triazines] (Kurasawa et al., 1988).

Biological and Pharmacological Activities

• Anticancer Activities : Some pyrazole derivatives, including structures related to the compound , have been synthesized and evaluated for their potential as anti-inflammatory agents with minimal ulcerogenic activity. These compounds have shown significant in vivo anti-inflammatory activity (El‐Hawash & El-Mallah, 1998).

• Antiviral Properties : Benzamide-based 5-aminopyrazoles and their derivatives, which are structurally similar to "N-(2-phenoxyethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide," have been synthesized and found to possess significant antiviral activities against bird flu influenza (H5N1) (Hebishy, Salama, & Elgemeie, 2020).

• Photosynthetic Electron Transport Inhibition : Pyrazole derivatives have been identified as potential inhibitors of photosynthetic electron transport, which is significant for agricultural and botanical research. These compounds demonstrated inhibitory properties in the micromolar range, comparable to commercial herbicides (Vicentini et al., 2005).

• Protoporphyrinogen Oxidase Inhibition : Pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives, related to the compound of interest, have been studied as candidate herbicides. Some exhibited excellent herbicidal activity and strong inhibition against protoporphyrinogen oxidase activity (Li et al., 2008).